2-{[5,6-dimethyl-4-oxo-3-(prop-2-en-1-yl)-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl]sulfanyl}-N-(2-ethoxyphenyl)acetamide

Specification

• Molecular Formula: C21H23N3O3S2
• Molecular Weight: 429.6 g/mol
• IUPAC Name: 2-(5,6-dimethyl-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl)sulfanyl-N-(2-ethoxyphenyl)acetamide
• Standard InChI: InChI=1S/C21H23N3O3S2/c1-5-11-24-20(26)18-13(3)14(4)29-19(18)23-21(24)28-12-17(25)22-15-9-7-8-10-16(15)27-6-2/h5,7-10H,1,6,11-12H2,2-4H3,(H,22,25)
• Standard InChI Key: HBLGUZAJIQVVGE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CSC2=NC3=C(C(=C(S3)C)C)C(=O)N2CC=C

Introduction

Structural and Chemical Properties

Molecular Architecture

The compound features a thieno[2,3-d]pyrimidine core, a bicyclic system combining thiophene and pyrimidine rings. Key substituents include:

• 5,6-Dimethyl groups: These alkyl moieties enhance lipophilicity and influence steric interactions with biological targets.

• 4-Oxo group: Introduces hydrogen-bonding capability, critical for target engagement.

• 3-(Prop-2-en-1-yl) side chain: Provides conformational flexibility and potential for covalent interactions via the allyl group.

• Sulfanyl-acetamide bridge: Links the core to the 2-ethoxyphenyl group, contributing to solubility and pharmacokinetic properties.

Table 1: Fundamental Chemical Properties

Property	Value
Molecular Formula	C$_{21}$H$_{23}$N$_3$O$_3$S$_2$
Molecular Weight	429.6 g/mol
IUPAC Name	2-(5,6-dimethyl-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl)sulfanyl-N-(2-ethoxyphenyl)acetamide
Canonical SMILES	CCOC1=CC=CC=C1NC(=O)CSC2=NC3=C(C(=C(S3)C)C)C(=O)N2CC=C
logP	4.29 (predicted)

Synthetic Pathways

Reaction Design

Synthesis typically proceeds through a multi-step sequence:

• Core Formation: Cyclization of 2-aminothiophene-3-carboxylate derivatives with urea or thiourea under acidic conditions yields the thieno[2,3-d]pyrimidin-4-one scaffold.

• Allylation: Introduction of the prop-2-en-1-yl group at position 3 via nucleophilic substitution or transition-metal-catalyzed coupling.

• Sulfanyl-Acetamide Conjugation: Thiol-alkylation reactions attach the 2-ethoxyphenylacetamide moiety using coupling agents like EDCI/HOBt.

Optimization Challenges

• Solvent Selection: Dimethylformamide (DMF) and ethanol are preferred for their ability to dissolve intermediates while minimizing side reactions.

• Temperature Control: Exothermic reactions during cyclization require careful thermal management to prevent decomposition.

Parameter	Value
logD$_{7.4}$	3.8
Polar Surface Area	56.2 Ų
H-Bond Acceptors	7
H-Bond Donors	1

Therapeutic Implications

• Anti-Inflammatory Applications: COX-2 inhibition correlates with reduced prostaglandin E$_2$ synthesis in in vitro models.

• Oncology: Preliminary data indicate antiproliferative effects against triple-negative breast cancer cell lines (MDA-MB-231) at IC$_{50}$ = 2.3 μM.

Molecular Docking and Structure-Activity Relationships

Binding Mode Analysis

Docking simulations (PDB: 6COX) reveal:

• The 5,6-dimethyl groups form van der Waals contacts with Val349 and Leu352 in COX-2’s active site.

• The 4-oxo group hydrogen-bonds to Tyr385, mimicking interactions seen with celecoxib.

Substituent Effects

• Allyl vs. Propyl: The prop-2-en-1-yl group improves membrane permeability compared to saturated analogs (logP increase: +0.4).

• Ethoxy Position: 2-Ethoxyphenyl derivatives exhibit 3-fold greater COX-2 selectivity over 4-substituted isomers due to reduced steric clash.

Comparative Analysis with Structural Analogs

4-Ethoxyphenyl Variant

The positional isomer (N-(4-ethoxyphenyl)) shows:

• Reduced Potency: COX-2 IC$_{50}$ = 1.8 μM vs. 0.7 μM for the 2-ethoxy derivative.

• Altered logD: Increased hydrophobicity (logD = 4.29) correlates with enhanced blood-brain barrier penetration.

Hydroxyethyl Derivatives

Replacing the ethoxyphenyl with 2-hydroxyethyl (CID 2131478):

• Improved Solubility: logSw increases from -4.3 to -2.1, favorable for parenteral formulations.

• Diminished Selectivity: 10-fold lower JAK3/COX-2 selectivity ratio due to loss of aromatic interactions.

Challenges and Future Directions

Metabolic Stability

In vitro hepatic microsome assays indicate rapid oxidative degradation of the allyl group (t$_{1/2}$ = 12 min in human hepatocytes). Strategies under investigation include:

• Deuterium Incorporation: Replacing allylic hydrogens with deuterium to slow CYP450-mediated oxidation.

• Prodrug Approaches: Masking the 4-oxo group as a phosphate ester for sustained release.

Toxicity Profiling

• hERG Inhibition: Moderate affinity (IC$_{50}$ = 9.4 μM) necessitates structural modification to reduce cardiac risk.

• Ames Test: Negative for mutagenicity at concentrations ≤100 μM.